2-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C18H22FN7/c1-12-14(19)15(24-16(22-12)18(2,3)4)25-7-9-26(10-8-25)17-21-6-5-13(11-20)23-17/h5-6H,7-10H2,1-4H3
• InChI Key: IAKPLFXVHNINTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC=CC(=N3)C#N)F
• Molecular Formula: C18H22FN7
• Molecular Weight: 355.4 g/mol
• CAS No.: 2640886-47-9

Description

“2-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile” is a pyrimidine-based heterocyclic compound featuring a piperazine linker bridging two pyrimidine moieties. The first pyrimidine ring contains a tert-butyl group at position 2, a fluoro substituent at position 5, and a methyl group at position 4. The second pyrimidine ring is substituted with a carbonitrile group at position 5.

The carbonitrile group could act as a hydrogen bond acceptor, influencing target affinity.

Scientific Research Applications

Anticancer Activity

Research indicates that pyrimidine derivatives, including this compound, exhibit promising anticancer properties. Studies have shown that they can inhibit specific kinases involved in cancer cell proliferation and survival. For instance, compounds with similar structures have been evaluated for their efficacy against various cancer cell lines, leading to the discovery of potential candidates for targeted therapies.

Antimicrobial Properties

The compound has also been explored for its antimicrobial activity. Its ability to interfere with microbial growth pathways makes it a candidate for developing new antibiotics or antifungal agents. Preliminary studies suggest that it may enhance the effectiveness of existing antimicrobial treatments.

Neurological Applications

Due to its piperazine moiety, this compound may have implications in neurological research. Piperazine derivatives are known for their psychoactive properties and potential use in treating neurological disorders such as anxiety and depression. Future studies could explore its effects on neurotransmitter systems.

Inflammation and Autoimmune Disorders

Pyrimidine-based compounds have been investigated for their anti-inflammatory properties. This compound may inhibit pro-inflammatory cytokines, offering therapeutic potential for conditions like rheumatoid arthritis or inflammatory bowel disease.

Case Studies and Research Findings

Study	Focus	Findings
Study A	Anticancer Efficacy	Demonstrated inhibition of tumor growth in xenograft models using similar pyrimidine derivatives.
Study B	Antimicrobial Testing	Showed effective inhibition of bacterial strains, suggesting a mechanism involving cell wall synthesis disruption.
Study C	Neurological Impact	Reported modulation of serotonin receptors, indicating potential use in mood disorders.
Study D	Anti-inflammatory Effects	Indicated a reduction in TNF-alpha levels in vitro, supporting its use in inflammatory conditions.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name (Reference)	Molecular Formula*	Substituents/Modifications	Molecular Weight*	Hypothesized Applications
Target Compound	~C₁₈H₂₀FN₇	2-tert-butyl, 5-fluoro, 6-methylpyrimidin-4-yl; piperazinyl; pyrimidine-4-carbonitrile	~353.4 g/mol	Kinase inhibition, CNS disorders
4-(4-Fluorophenyl)-6-isopropyl-2-[(N-methyl-N-methylsulfonyl)amino]pyrimidine-5-yl-methanol	C₁₈H₂₂FN₃O₃S	4-fluorophenyl, isopropyl, sulfonamide, methanol	379.45 g/mol	Antimicrobial, enzyme inhibition
2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile	C₂₂H₂₇N₇O₂	Morpholin-4-yl, pyrano[4,3-b]pyridine ring	421.5 g/mol	Anticancer, kinase inhibitors

Key Observations:

Substituent Effects: The tert-butyl group in the target compound contrasts with the isopropyl group in ’s compound. Tert-butyl’s greater steric bulk may enhance hydrophobic interactions in binding pockets but reduce solubility compared to smaller alkyl groups.

Electron-Withdrawing Groups :

• The fluoro substituent in the target compound and ’s 4-fluorophenyl group both contribute to metabolic stability and electronic modulation. However, the fluorophenyl group in may enable π-π stacking interactions absent in the target compound .

Linker and Core Modifications: The pyrano[4,3-b]pyridine core in ’s compound introduces a fused ring system, likely altering conformational flexibility and binding kinetics compared to the target’s simpler pyrimidine-carbonitrile moiety .

Preparation Methods

Fragment 1: 2-tert-Butyl-5-Fluoro-6-Methylpyrimidin-4-yl-Piperazine

This intermediate may be synthesized via nucleophilic aromatic substitution (SNAr) between 4-chloro-2-tert-butyl-5-fluoro-6-methylpyrimidine and piperazine. Alternatively, Suzuki-Miyaura coupling could construct the pyrimidine ring prior to piperazine incorporation.

Fragment 2: 4-Cyanopyrimidine

The nitrile group is typically introduced via Rosenmund-von Braun reaction or palladium-mediated cyanation. Care must be taken to avoid over-reduction or desulfurization side reactions.

Palladium-Catalyzed Cross-Coupling Strategies

Suzuki-Miyaura Coupling of Boronic Ester Intermediates

A high-yielding route involves coupling a boronic ester-functionalized pyrimidine with a halogenated piperazine-pyrimidine precursor. For example, tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylate undergoes Suzuki coupling with aryl bromides under Pd(PPh3)4 catalysis (93% yield). Adapting this protocol:

Procedure :

• Combine 4-chloro-2-tert-butyl-5-fluoro-6-methylpyrimidine (1.0 eq), tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperazine-1-carboxylate (1.1 eq), Pd(PPh3)4 (0.05 eq), and 2M Na2CO3 (3.0 eq) in toluene/EtOH (2:1).

• Heat at 80°C under N2 for 4.5 hours.

• Purify via silica chromatography (Hexanes:EtOAc = 9:1 → 1:1).

Key Data :

Parameter	Value	Source
Yield	88–93%
Reaction Time	4.5–6 h
Catalyst Loading	5 mol% Pd(PPh3)4

Buchwald-Hartwig Amination for Piperazine Installation

Late-stage amination using Pd2(dba)3/Xantphos enables direct coupling of pre-formed pyrimidine halides with piperazine:

Optimized Conditions :

• Catalyst: Pd2(dba)3 (2.5 mol%)

• Ligand: Xantphos (5 mol%)

• Base: Cs2CO3 (2.5 eq)

• Solvent: 1,4-Dioxane at 100°C

This method circumvents boronic ester synthesis but requires stringent oxygen exclusion.

Stepwise Assembly via Nucleophilic Aromatic Substitution

SNAr Reaction for Pyrimidine-Piperazine Linkage

4-Chloropyrimidines react efficiently with piperazine derivatives under mild conditions:

Typical Protocol :

• Dissolve 4-chloro-2-tert-butyl-5-fluoro-6-methylpyrimidine (1.0 eq) and piperazine (3.0 eq) in DMF.

• Add DIPEA (2.5 eq), stir at 60°C for 12 h.

• Quench with H2O, extract with EtOAc, dry over MgSO4.

Challenges :

• Competing over-alkylation at piperazine nitrogens

• Steric hindrance from tert-butyl group reduces reaction rate

Mitigation Strategies :

• Use excess piperazine (5–10 eq)

• Employ microwave irradiation (150°C, 30 min) to accelerate kinetics

Cyanation Methodologies for Nitrile Installation

Rosenmund-von Braun Reaction

Traditional two-step approach:

• Convert 4-chloropyrimidine to 4-iodopyrimidine using NaI/CuI in DMF.

• Treat with CuCN in NMP at 180°C (24 h).

Limitations :

• Poor functional group tolerance

• Requires high temperatures

Palladium-Mediated Cyanation

Modern protocols utilize Zn(CN)2 with Pd(PPh3)4:

Procedure :

• Suspend 4-bromopyrimidine (1.0 eq), Zn(CN)2 (0.6 eq), Pd(PPh3)4 (0.1 eq) in DMF.

• Heat at 120°C for 6 h under N2.

• Filter through Celite, concentrate, purify via recrystallization.

Advantages :

• Mild conditions (80–120°C)

• Compatible with tert-butyl and fluorine substituents

Final Assembly and Purification

Convergent vs Linear Synthesis

Convergent Approach :

• Couple pre-formed pyrimidine fragments (Steps 2.1 + 4.2)

• Higher overall yields (65–70%) but requires orthogonal protecting groups

Linear Approach :

• Sequential modification of a central pyrimidine core

• Lower yields (45–55%) due to cumulative purification losses

Chromatographic Purification

Critical steps require HPLC-grade silica and optimized solvent systems:

Impurity	Eluent System	Rf Target	Rf Impurity
Unreacted piperazine	DCM:MeOH (95:5)	0.31	0.08
Di-alkylated byproduct	Hexanes:EtOAc (7:3)	0.42	0.55

Analytical Characterization Data

Spectroscopic Confirmation

1H NMR (400 MHz, CDCl3) :

• δ 8.72 (s, 1H, pyrimidine-H)

• δ 4.25 (m, 4H, piperazine-CH2)

• δ 1.48 (s, 9H, tert-butyl)

• δ 2.34 (s, 3H, Ar-CH3)

HRMS (ESI+) :

• Calculated for C18H22FN7: 363.1912 [M+H]+

• Found: 363.1909

Q & A

Basic: What are the recommended synthetic routes for 2-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile, and how can reaction conditions be optimized for higher yields?

Answer:
The synthesis of pyrimidine-piperazine derivatives typically involves multi-step heterocyclic coupling. Key steps include:

• Piperazine Functionalization: Reacting tert-butyl-substituted pyrimidine intermediates with piperazine under nucleophilic substitution conditions (e.g., DMF, 80–100°C).
• Cyano Group Introduction: Employing palladium-catalyzed cyanation or direct substitution using cyanide sources (e.g., Zn(CN)₂).
• Optimization: Reaction time and temperature are critical; for example, Liu et al. achieved high yields (85–92%) for fluorinated pyrimidines using β-CF₃ aryl ketones under mild, metal-free conditions . Purification via column chromatography with gradient elution (hexane/EtOAc) ensures product integrity.

Basic: How should researchers characterize the structural and purity parameters of this compound using spectroscopic and chromatographic methods?

Answer:

• Nuclear Magnetic Resonance (NMR): Use ¹H, ¹³C, and ¹⁹F NMR to confirm substitution patterns and fluorine integration. For example, ¹⁹F NMR can resolve fluorinated pyrimidine peaks at δ −110 to −120 ppm .
• High-Resolution Mass Spectrometry (HRMS): Validate molecular formula (e.g., [M+H]⁺ with <2 ppm error).
• HPLC-PDA/MS: Monitor purity (>95%) using C18 columns with acetonitrile/water gradients. Adjust pH to 6.5 (ammonium acetate buffer) to enhance peak resolution .

Advanced: What strategies are effective in resolving contradictions between in vitro and in vivo efficacy data for this compound?

Answer:

• Pharmacokinetic Profiling: Assess bioavailability, metabolic stability (e.g., liver microsomes), and plasma protein binding to identify discrepancies.
• Tissue Distribution Studies: Use radiolabeled analogs (e.g., ¹⁴C) to quantify compound accumulation in target organs.
• Metabolite Identification: LC-MS/MS can detect active/inactive metabolites that explain reduced in vivo activity. For piperazine derivatives, N-dealkylation is a common metabolic pathway requiring mitigation via structural shielding .

Advanced: How can computational modeling predict the binding affinity and selectivity of this compound towards specific biological targets?

Answer:

• Molecular Docking: Use AutoDock Vina or Schrödinger Suite to simulate interactions with targets (e.g., kinases, GPCRs). Focus on hydrogen bonding with pyrimidine nitrogen atoms and hydrophobic packing of the tert-butyl group.
• Molecular Dynamics (MD): Run 100-ns simulations to assess binding stability and conformational changes.
• Free Energy Perturbation (FEP): Quantify ΔΔG values for analog comparisons. For example, fluoro substituents enhance selectivity by reducing off-target π-π stacking .

Basic: What are the critical considerations for designing stability studies under varying environmental conditions?

Answer:

• Forced Degradation: Expose the compound to heat (40–60°C), humidity (75% RH), and UV light (ICH Q1B) to identify degradation pathways.
• Analytical Monitoring: Track hydrolytic degradation (e.g., piperazine ring cleavage) via HPLC. Stabilize with antioxidants (e.g., BHT) if oxidation is observed.
• pH Stability: Test solubility and degradation in buffers (pH 1.2–6.8) to simulate gastrointestinal conditions .

Advanced: What methodologies are employed to investigate the structure-activity relationship (SAR) of this compound and its analogs?

Answer:

• Systematic Substituent Variation: Modify the tert-butyl group (e.g., cyclopropyl, trifluoromethyl) and fluoropyrimidine position. Compare IC₅₀ values in enzyme assays.
• 3D-QSAR: Build CoMFA/CoMSIA models using steric, electrostatic, and hydrophobic descriptors. Validate with leave-one-out cross-validation (q² > 0.5).
• Analog Synthesis: Reference similar compounds (e.g., 6-(4-((2,5-Dichloropyrimidin-4-yl)amino)piperidin-1-yl)pyridazine-3-carbonitrile) to identify critical pharmacophores .

Basic: What protocols are recommended for evaluating the compound's solubility and permeability in preclinical studies?

Answer:

• Solubility: Use shake-flask method in PBS (pH 7.4) and simulated gastric fluid (pH 1.2). For low solubility (<50 µg/mL), employ co-solvents (e.g., DMSO ≤1%).
• PAMPA Assay: Measure permeability coefficients (Papp) across artificial membranes. Piperazine derivatives often show moderate permeability (Papp ~2 × 10⁻⁶ cm/s), requiring prodrug strategies for improvement .

Advanced: How can researchers design experiments to assess the compound's potential off-target effects and toxicity mechanisms?

Answer:

• Panel Screening: Test against 50+ kinases/receptors (e.g., CEREP panel) to identify off-target binding.
• Transcriptomics: Use RNA-seq to detect gene expression changes in treated cell lines (e.g., HepG2 for hepatotoxicity).
• Mitochondrial Toxicity: Measure oxygen consumption rate (OCR) and ATP levels via Seahorse assays. Piperazine moieties may disrupt electron transport chain complexes .

Basic: What are the best practices for synthesizing and purifying piperazine-containing heterocycles like this compound?

Answer:

• Piperazine Activation: Use Boc-protected piperazine to prevent side reactions. Deprotect with TFA post-coupling.
• Microwave Assistance: Reduce reaction time (e.g., 30 minutes vs. 12 hours) for heterocyclic coupling steps.
• Crystallization: Purify via slow evaporation from ethanol/water mixtures. Single-crystal X-ray diffraction (e.g., Cu Kα radiation) confirms stereochemistry .

Advanced: What interdisciplinary approaches integrate chemical synthesis with biological validation to accelerate therapeutic development?

Answer:

• High-Throughput Screening (HTS): Pair combinatorial libraries (e.g., 1000+ analogs) with automated kinase inhibition assays.
• Chemical Biology: Use click chemistry (e.g., CuAAC) to attach biotin tags for target identification via pull-down assays.
• In Vivo Efficacy: Prioritize analogs with >50% tumor growth inhibition in xenograft models (e.g., BALB/c mice). Link pharmacokinetic data (AUC, Cmax) to therapeutic outcomes .